Cas no 61647-88-9 (Lithium(1+), (N,N-dimethylacetamide-O)- (9CI))
Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N,N-dimethyl-, lithium complex
- Lithium(1+), (N,N-dimethylacetamide-O)- (9CI)
-
- Inchi: 1S/C4H9NO.Li/c1-4(6)5(2)3;/h1-3H3;/q;+1
- InChI Key: RVUMPEAETZAQKC-UHFFFAOYSA-N
- SMILES: [Li][O+]=C(C)N(C)C
Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Lithium(1+), (N,N-dimethylacetamide-O)- (9CI)
Introduction to Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) and Its Significance in Modern Chemical Research
Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) is a specialized compound with the CAS number 61647-88-9, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various applications, particularly in the development of novel therapeutic agents and advanced materials. The N,N-dimethylacetamide-O moiety in its name indicates a specific coordination environment that enhances its reactivity and utility in synthetic chemistry.
The compound's significance is further underscored by its growing application in medicinal chemistry, where it serves as a key intermediate in the synthesis of lithium-based drugs. These drugs are increasingly being explored for their potential in treating neurological disorders, mood disorders, and other metabolic conditions. The use of Lithium(1+) in these contexts is not only due to its well-documented pharmacological properties but also because of its ability to form stable complexes with various ligands, including N,N-dimethylacetamide-O.
Recent research has highlighted the compound's role in the development of new lithium salts that exhibit enhanced solubility and bioavailability. This advancement is particularly relevant in the context of oral formulations, where improved solubility can lead to more effective drug delivery systems. The structural flexibility of Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) allows it to interact with biological targets in a manner that is both predictable and controllable, making it an invaluable tool for medicinal chemists.
In addition to its pharmaceutical applications, this compound has found utility in materials science, particularly in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are known for their unique porous structures and have potential applications in catalysis, gas storage, and separation technologies. The ability of Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) to act as a bridging ligand facilitates the formation of complex architectures, which are essential for the development of these advanced materials.
The compound's reactivity also makes it a valuable asset in organic synthesis. It can participate in various reactions, including nucleophilic substitutions and coordination chemistry, which are fundamental to the synthesis of complex organic molecules. The use of N,N-dimethylacetamide-O as a ligand not only enhances the stability of lithium complexes but also influences their selectivity in different reaction pathways.
One of the most intriguing aspects of Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) is its potential role in green chemistry initiatives. As industries strive to reduce their environmental impact, the development of sustainable synthetic routes becomes increasingly important. This compound offers a promising alternative to traditional lithium reagents by providing a more efficient and environmentally friendly approach to lithium-based synthesis.
TheCAS number 61647-88-9 serves as a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized nomenclature is essential for maintaining consistency across research papers, patents, and industrial applications. The precise identification of chemical substances through CAS numbers helps prevent misunderstandings and ensures that researchers worldwide can collaborate effectively.
The latest advancements in computational chemistry have further enhanced our understanding of Lithium(1+), (N,N-dimethylacetamide-O)- (9CI). Molecular modeling studies have revealed insights into its electronic structure and reactivity patterns, which are critical for designing new synthetic strategies. These computational tools allow researchers to predict the behavior of complex molecules with high accuracy, thereby accelerating the discovery process.
In conclusion, Lithium(1+), (N,N-dimethylacetamide-O)- (9CI) represents a significant advancement in both pharmaceutical and materials science research. Its unique properties make it an indispensable tool for chemists working on novel drug development, advanced materials, and sustainable synthetic methods. As our understanding of this compound continues to grow, so too will its applications across various scientific disciplines.
61647-88-9 (Lithium(1+), (N,N-dimethylacetamide-O)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)